Cas no 1361718-23-1 (4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1361718-23-1
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919141
• Update Time: 2025-10-30

4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-1-2-7(10(14)3-6)8-4-11(19)18-5-9(8)12(15,16)17/h1-5H,(H,18,19)
• InChI Key： HVLHWSRCNJUZIO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(NC=C1C(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Additional information on 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine

Research Briefing on 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS: 1361718-23-1)

4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS: 1361718-23-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including dichlorophenyl and trifluoromethyl groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine has been optimized through advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization. These methods have enabled researchers to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's structural complexity and functional groups contribute to its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent pharmacological studies have demonstrated that 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine exhibits potent inhibitory effects on specific kinases and inflammatory mediators. In vitro assays using human cell lines have shown significant reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in rodent models have corroborated these findings, with the compound showing favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses.

One of the most compelling aspects of this compound is its potential application in oncology. Research has indicated that 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine can selectively inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this activity is mediated through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings highlight the compound's dual utility in both inflammatory and neoplastic diseases.

Despite these promising results, challenges remain in the development of 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Current research efforts are also focused on elucidating the compound's full spectrum of biological activities and identifying potential synergies with existing drugs.

In conclusion, 4-(2,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS: 1361718-23-1) represents a promising lead compound in the fields of inflammation and oncology. Its unique chemical structure and demonstrated biological activities warrant continued investigation, with the ultimate goal of advancing it into clinical trials. Future studies should prioritize comprehensive toxicological evaluations and the development of scalable synthesis protocols to facilitate its transition from the laboratory to the clinic.